Cas no 4707-77-1 (4,5-dihydroxyisophthalic acid)
4,5-dihydroxyisophthalic acid structure
Product Name:4,5-dihydroxyisophthalic acid
4,5-dihydroxyisophthalic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydroxyisophthalic acid
- 4,5-dihydroxybenzene-1,3-dicarboxylic acid
- 1,3-benzenedicarboxylic acid, 4,5-dihydroxy-
- 4707-77-1
- FT-0703604
- SCHEMBL843251
- DTXSID00197025
- CHEBI:141383
- DA-42395
-
- Inchi: 1S/C8H6O6/c9-5-2-3(7(11)12)1-4(6(5)10)8(13)14/h1-2,9-10H,(H,11,12)(H,13,14)
- InChI Key: FBOCZYIJDQZQFE-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C(=O)O)=CC=1C(=O)O)O
Computed Properties
- Exact Mass: 198.01638
- Monoisotopic Mass: 198.01643791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.06
4,5-dihydroxyisophthalic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4707-77-1 (4,5-dihydroxyisophthalic acid) Related Products
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